2-(4-Chlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine

• IUPAC Name: 2-(4-chlorophenyl)-4-thiophen-2-yl-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C19H14ClNS2/c20-14-9-7-13(8-10-14)19-12-16(17-6-3-11-22-17)21-15-4-1-2-5-18(15)23-19/h1-11,19H,12H2
• InChI Key: ISZOWBFUUQVCTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N=C1C3=CC=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClNS2
• Molecular Weight: 355.9 g/mol

Description

2-(4-Chlorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine is a chemical compound that belongs to the class of thiazepine derivatives. It has gained attention in the scientific community due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Structural Diversity

A study by Kumar et al. (2013) discusses the synthesis of a series of structurally diverse 2,3-dihydrobenzo[b][1,4]thiazepines, including compounds with substituted phenyl groups, evaluated for their antibacterial and antifungal activities against a variety of strains, showing interesting results with some compounds having activity comparable to standard drugs like ciprofloxacin and fluconazole (Kumar et al., 2013).

In another study, Pant et al. (2021) synthesized novel 8-substituted-2-(2-chlorophenyl/3-chlorophenyl)-4-(4-hydroxyphenyl/phenyl)-2,3/2,5-dihydro-1,5-benzothiazepines, aiming to explore compounds with potential biological activities. The synthesized compounds were tested for their antimicrobial activities, with some showing good antifungal activity against Candida albicans (Pant et al., 2021).

Antimicrobial Activities

Dubey et al. (2003) reported on the synthesis of 4-(1-alkyl-benzo[d]imidazole-2-yl)-2-phenyl-2,3-dihydrobenzo(b)[1,4]thiazepines, highlighting the potential of these compounds in generating structurally novel entities with the possibility of exploring their biological activities (Dubey et al., 2003).

Furthermore, research by Roman (2013) on the generation of a structurally diverse library using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material resulted in a variety of compounds including thioethers and ring-closed products like 2,3-dihydro-1,5-benzothiazepine, highlighting the compound's versatility in synthesizing a broad array of structurally diverse molecules with potential for biological testing (Roman, 2013).